Cas no 951797-72-1 (1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-)

• Product Name: 1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-
• CAS No: 951797-72-1
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 1001483
• PubChem ID: 45121991
• Update Time: 2025-04-20

1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxaldehyde, 5-fluoro-2,3-dihydro-8-methoxy-
• PPGKOQFUZLISOQ-UHFFFAOYSA-N
• 5-fluoro-8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• 5-fluoro-8-methoxy-2,3-dihydrobenzo[1,4]dioxine-6-carbaldehyde
• 951797-72-1
• SCHEMBL1620934
• 5-Fluoro-8-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde

• Inchi： 1S/C10H9FO4/c1-13-7-4-6(5-12)8(11)10-9(7)14-2-3-15-10/h4-5H,2-3H2,1H3
• InChI Key： PPGKOQFUZLISOQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C2=C1OCCO2)OC

Computed Properties

• Exact Mass: 212.04848693g/mol
• Monoisotopic Mass: 212.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes